Cas no 126727-55-7 (3-Pyridinecarboxylicacid, 4-methyl-, 1-oxide)

• Product Name: 3-Pyridinecarboxylicacid, 4-methyl-, 1-oxide
• CAS No: 126727-55-7
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 103346
• PubChem ID: 2752402
• Update Time: 2025-04-18

3-Pyridinecarboxylicacid, 4-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 4-methyl-, 1-oxide
• 3-Pyridinecarboxylicacid,4-methyl-,1-oxide(9CI)
• 4-methyl-1-oxidopyridin-1-ium-3-carboxylic acid
• 3-carboxy-4-methylpyridine 1-oxide
• SCHEMBL4881052
• 126727-55-7
• DTXSID80372898
• AKOS004907419

• Inchi： 1S/C7H7NO3/c1-5-2-3-8(11)4-6(5)7(9)10/h2-4H,1H3,(H,9,10)
• InChI Key： SMQYLNRRXBBILH-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(C)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 153.04261
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 64.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids